Cas no 2060028-87-5 (5-nitro-2,3-dihydro-1,3-benzothiazole)

• Product Name: 5-nitro-2,3-dihydro-1,3-benzothiazole
• CAS No: 2060028-87-5
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• MDL: MFCD30501195
• CID: 5222140
• PubChem ID: 21836173
• Update Time: 2025-06-30

5-nitro-2,3-dihydro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2,3-dihydro-5-nitro-
• 5-nitro-2,3-dihydro-1,3-benzothiazole

• MDL： MFCD30501195
• Inchi： 1S/C7H6N2O2S/c10-9(11)5-1-2-7-6(3-5)8-4-12-7/h1-3,8H,4H2
• InChI Key： XKOJUSWHXABPQR-UHFFFAOYSA-N
• SMILES： S1C2=CC=C([N+]([O-])=O)C=C2NC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-nitro-2,3-dihydro-1,3-benzothiazole

Research Brief on 5-nitro-2,3-dihydro-1,3-benzothiazole (CAS: 2060028-87-5): Recent Advances and Applications in Chemical Biology and Medicine

5-nitro-2,3-dihydro-1,3-benzothiazole (CAS: 2060028-87-5) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This research brief aims to provide an overview of the latest studies on this compound, focusing on its synthesis, biological activities, and therapeutic potential. The compound's unique structural features, including the nitro group and benzothiazole moiety, make it a promising candidate for drug development and other biomedical applications.

Recent studies have explored the synthesis and optimization of 5-nitro-2,3-dihydro-1,3-benzothiazole derivatives to enhance their pharmacological properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that modifications to the nitro group and the benzothiazole ring could significantly improve the compound's bioavailability and target specificity. These findings highlight the versatility of 5-nitro-2,3-dihydro-1,3-benzothiazole as a scaffold for designing novel therapeutic agents.

In addition to its synthetic potential, 5-nitro-2,3-dihydro-1,3-benzothiazole has shown promising biological activities in various preclinical models. Research published in *Bioorganic & Medicinal Chemistry Letters* in 2022 revealed that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, suggesting its potential as a new class of antibiotics.

Another area of interest is the compound's potential anticancer properties. A 2023 study in *European Journal of Medicinal Chemistry* investigated the effects of 5-nitro-2,3-dihydro-1,3-benzothiazole derivatives on cancer cell lines. The results indicated that certain derivatives could induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/AKT/mTOR axis. These findings open new avenues for developing targeted cancer therapies based on this chemical scaffold.

Despite these promising results, challenges remain in translating 5-nitro-2,3-dihydro-1,3-benzothiazole into clinical applications. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on structure-activity relationship (SAR) analyses to optimize the compound's properties and minimize adverse effects.

In conclusion, 5-nitro-2,3-dihydro-1,3-benzothiazole (CAS: 2060028-87-5) represents a versatile and promising compound in chemical biology and medicinal chemistry. Recent advances in its synthesis and biological evaluation underscore its potential as a scaffold for developing novel therapeutic agents. Future research should focus on addressing the current limitations and exploring its applications in other disease areas, such as neurodegenerative disorders and infectious diseases.